Cas no 1250812-96-4 (N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide)

• Product Name: N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide
• CAS No: 1250812-96-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5530224
• Update Time: 2025-05-20

N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-cyclopropyl-3-hydroxy-
• N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide

• Inchi： 1S/C11H13NO2/c13-10-3-1-2-8(6-10)7-11(14)12-9-4-5-9/h1-3,6,9,13H,4-5,7H2,(H,12,14)
• InChI Key： KUVGXFXTKKFPAE-UHFFFAOYSA-N
• SMILES： C1(CC(NC2CC2)=O)=CC=CC(O)=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 457.7±24.0 °C(Predicted)
• pka: 9.78±0.10(Predicted)

Additional information on N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide

N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide: A Comprehensive Overview

N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide (CAS No. 1250812-96-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclopropyl and hydroxyphenyl functional groups, exhibits a range of biological activities that make it a promising candidate for further investigation.

The chemical structure of N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide is composed of a cyclopropyl group attached to an acetamide moiety, with a 3-hydroxyphenyl substituent. The cyclopropyl ring, known for its strain energy and reactivity, imparts unique chemical and physical properties to the molecule. The hydroxyphenyl group, on the other hand, contributes to the compound's polarity and potential for hydrogen bonding, which can influence its biological interactions.

Recent studies have highlighted the potential of N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that the compound may have potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an analgesic. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA), demonstrated that N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide exhibited significant analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a promising candidate for further development as a pain management drug.

In addition to its anti-inflammatory and analgesic properties, N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide has also shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry reported that the compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The researchers found that it reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide has also been studied extensively. Research indicates that the compound has good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as an oral medication. Additionally, it has been shown to have low toxicity in preclinical studies, further supporting its safety profile.

The synthetic route for N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide involves several well-established chemical reactions. One common approach is to start with 3-hydroxybenzaldehyde, which is converted to 3-hydroxybenzaldehyde oxime through condensation with hydroxylamine. The oxime is then reduced to form 3-hydroxybenzaldehyde hydroxamic acid, which undergoes amidation with cyclopropylamine to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In conclusion, N-Cyclopropyl-2-(3-hydroxyphenyl)acetamide (CAS No. 1250812-96-4) is a versatile compound with a range of potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.